Cas no 198900-51-5 (2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde
• CAS No: 198900-51-5
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• MDL: MFCD11871013
• CID: 1393123
• PubChem ID: 25208424
• Update Time: 2025-10-30

2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde
• 2-Formyl-4-(4-hydroxyphenyl)phenol, 95%
• 4,4'-Dihydroxy[1,1'-biphenyl]-3-carbaldehyde
• DTXSID10649085
• 2-FORMYL-4-(4-HYDROXYPHENYL)PHENOL
• SCHEMBL6640732
• 198900-51-5
• DB-182259
• MFCD11871013

• MDL： MFCD11871013
• Inchi： 1S/C13H10O3/c14-8-11-7-10(3-6-13(11)16)9-1-4-12(15)5-2-9/h1-8,15-16H
• InChI Key： HDJZYKDWWVXSMF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde

Research Brief on 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde (CAS: 198900-51-5): Recent Advances and Applications

2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde (CAS: 198900-51-5) is a phenolic benzaldehyde derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging biological applications.

The compound's unique structure, featuring both phenolic hydroxyl groups and a benzaldehyde moiety, enables diverse chemical modifications and interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a scaffold for developing novel kinase inhibitors, showing particular promise in modulating aberrant signaling pathways in cancer cells. The researchers utilized computer-aided drug design to optimize the compound's structure, achieving nanomolar inhibitory activity against specific oncogenic kinases while maintaining favorable pharmacokinetic properties.

In the realm of antimicrobial research, 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde has shown remarkable activity against drug-resistant bacterial strains. A recent investigation in Bioorganic Chemistry (2024) revealed its potentiation effect when combined with conventional antibiotics, suggesting its potential as an antibiotic adjuvant. The study identified the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pumps as key mechanisms contributing to this synergistic effect. These findings open new avenues for combating antimicrobial resistance, a pressing global health challenge.

From a synthetic chemistry perspective, advancements have been made in the green synthesis of 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde. A 2024 publication in Green Chemistry reported an eco-friendly enzymatic synthesis route using immobilized laccase, achieving high yields (85%) under mild conditions. This sustainable approach significantly reduces the environmental impact compared to traditional chemical synthesis methods while maintaining product purity and scalability - an important consideration for industrial applications.

The compound's potential in neurodegenerative disease treatment has also emerged as an active area of investigation. Recent preclinical studies have demonstrated its neuroprotective effects through multiple mechanisms, including antioxidant activity, inhibition of protein aggregation, and modulation of neuroinflammatory pathways. Particularly noteworthy is its ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies in animal models, making it a promising candidate for further development in Alzheimer's and Parkinson's disease therapeutics.

Ongoing research continues to uncover new dimensions of 2-hydroxy-5-(4-hydroxyphenyl)benzaldehyde's biological activities and therapeutic potential. As synthetic methodologies improve and structure-activity relationships become better understood, this compound is poised to play an increasingly important role in drug discovery and development pipelines. Future studies are expected to focus on clinical translation of these findings, optimization of drug-like properties, and exploration of combination therapies leveraging its multifaceted biological effects.